Cas no 2229101-25-9 (2-methyl-2-(4-methyl-3-nitrophenyl)propanal)

• Product Name: 2-methyl-2-(4-methyl-3-nitrophenyl)propanal
• CAS No: 2229101-25-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5922317
• PubChem ID: 165704022
• Update Time: 2025-10-12

2-methyl-2-(4-methyl-3-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-methyl-3-nitrophenyl)propanal
• EN300-1832980
• 2229101-25-9

• Inchi： 1S/C11H13NO3/c1-8-4-5-9(11(2,3)7-13)6-10(8)12(14)15/h4-7H,1-3H3
• InChI Key： XOWHWYXOKRGNKM-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-methyl-2-(4-methyl-3-nitrophenyl)propanal

Introduction to 2-methyl-2-(4-methyl-3-nitrophenyl)propanal (CAS No. 2229101-25-9)

2-methyl-2-(4-methyl-3-nitrophenyl)propanal, identified by the chemical compound code CAS No. 2229101-25-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its unique structural motif, exhibits a promising potential in various biochemical applications, particularly in the synthesis of novel therapeutic agents and intermediates for drug development.

The molecular structure of 2-methyl-2-(4-methyl-3-nitrophenyl)propanal consists of an aldehyde functional group attached to a branched alkyl chain, which is further substituted with a nitrophenyl ring. The presence of the 4-methyl-3-nitrophenyl moiety introduces both electronic and steric effects that can modulate the reactivity and biological activity of the compound. This makes it a valuable scaffold for medicinal chemists seeking to design molecules with tailored properties.

In recent years, the interest in 2-methyl-2-(4-methyl-3-nitrophenyl)propanal has been fueled by its reported utility in the synthesis of bioactive molecules. For instance, studies have demonstrated its role as a precursor in the preparation of heterocyclic compounds, which are known for their diverse pharmacological effects. The nitro group in the phenyl ring can be further functionalized through reduction or diazotization reactions, providing access to a range of derivatives with potential therapeutic benefits.

One of the most compelling aspects of 2-methyl-2-(4-methyl-3-nitrophenyl)propanal is its versatility in cross-coupling reactions. The aldehyde functionality allows for convenient condensation with various nucleophiles, such as amines and hydrazines, to form imines or hydrazones. These intermediates can then be further transformed into more complex structures, including Schiff bases and tetrazoles, which have been explored for their antimicrobial and anti-inflammatory properties.

Recent advancements in synthetic methodologies have enhanced the accessibility of 2-methyl-2-(4-methyl-3-nitrophenyl)propanal, making it more feasible for large-scale applications. Catalytic processes, such as oxidation and reduction reactions under mild conditions, have enabled researchers to produce this compound with high yield and purity. These improvements are crucial for pharmaceutical applications where quality control and reproducibility are paramount.

The biological activity of 2-methyl-2-(4-methyl-3-nitrophenyl)propanal has been investigated in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases and cancer. The nitrophenyl group, known for its ability to interact with biological targets through redox processes, could be a key factor contributing to its observed bioactivity. Further research is warranted to fully elucidate its mechanisms of action and therapeutic potential.

From a synthetic chemistry perspective, 2-methyl-2-(4-methyl-3-nitrophenyl)propanal serves as an excellent building block for constructing more intricate molecular architectures. Its unique combination of functional groups allows for diverse transformations, making it a valuable asset in drug discovery libraries. Researchers are exploring its use in fragment-based drug design approaches, where small molecules like this one are used as starting points for developing lead compounds.

The industrial relevance of CAS No. 2229101-25-9 is also underscored by its role in material science applications. Beyond pharmaceuticals, this compound has shown promise in the development of advanced polymers and coatings due to its ability to form stable cross-linked networks upon reaction with suitable partners. Such applications highlight the broad utility of organic compounds like 2-methyl-2-(4-methyl-3-nitrophenyl)propanal across multiple scientific disciplines.

In conclusion, 2-methyl-2-(4-methyl-3-nitrophenyl)propanal (CAS No. 2229101-25-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists working on novel drug development and advanced materials. As synthetic methods continue to evolve, the accessibility and utility of this compound are expected to expand even further, driving innovation in chemical biology and beyond.